n-Butyl cyclopentadiene
Cat. No. B8740528
M. Wt: 122.21 g/mol
InChI Key: FTFYDDRPCCMKBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08637691B2
Procedure details
To 1-bromobutane (105 g, 0.766 mol) was added cyclopentadienyl magnesium chloride (800 mL of 1M solution in THF, 0.8 mol) at 0° C. in 20 minutes. After stirring for an additional 2 hours at 0° C., the mixture was warmed to room temperature. After stirring overnight, the reaction was quenched with a mixture of ice and water. The mixture was extracted with pentane. The organic layer was washed with water and dried over anhydrous sodium sulfate. Removal of the solvent under vacuum at room temperature gave a brown liquid (85 g, crude butylcyclopentadiene). To the crude butylcyclopentadiene (75 g) dissolved in methanol (500 mL) was added acetone (54 mL) followed by pyrrolidine (63 mL) at 0° C. The mixture was warmed up to room temperature and stirred for 24 hours. The reaction was quenched with a mixture of ice and acetic acid. The mixture was extracted with pentane. The organic layer was washed with water and dried over anhydrous sodium sulfate. Removal of the solvent under vacuum gave the desired product (89 g) as a brown liquid.
Name
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH2:3][CH2:4][CH3:5].[CH:6]1([Mg]Cl)[CH:10]=[CH:9][CH:8]=[CH:7]1>>[CH2:2]([C:10]1[CH2:9][CH:8]=[CH:7][CH:6]=1)[CH2:3][CH2:4][CH3:5]
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Inputs
Step One
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Name
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|
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Quantity
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105 g
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Type
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reactant
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Smiles
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BrCCCC
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Name
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Quantity
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800 mL
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Type
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reactant
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Smiles
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C1(C=CC=C1)[Mg]Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for an additional 2 hours at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was warmed to room temperature
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STIRRING
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Type
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STIRRING
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Details
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After stirring overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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the reaction was quenched with a mixture of ice and water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with pentane
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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Removal of the solvent under vacuum at room temperature
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
